molecular formula C8H8N4S B8616993 3-[3-(Methylsulfanyl)-1H-1,2,4-triazol-5-yl]pyridine CAS No. 62564-92-5

3-[3-(Methylsulfanyl)-1H-1,2,4-triazol-5-yl]pyridine

Cat. No.: B8616993
CAS No.: 62564-92-5
M. Wt: 192.24 g/mol
InChI Key: OKXLMEUFCCENLQ-UHFFFAOYSA-N
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Description

3-[3-(Methylsulfanyl)-1H-1,2,4-triazol-5-yl]pyridine is a useful research compound. Its molecular formula is C8H8N4S and its molecular weight is 192.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

62564-92-5

Molecular Formula

C8H8N4S

Molecular Weight

192.24 g/mol

IUPAC Name

3-(3-methylsulfanyl-1H-1,2,4-triazol-5-yl)pyridine

InChI

InChI=1S/C8H8N4S/c1-13-8-10-7(11-12-8)6-3-2-4-9-5-6/h2-5H,1H3,(H,10,11,12)

InChI Key

OKXLMEUFCCENLQ-UHFFFAOYSA-N

Canonical SMILES

CSC1=NNC(=N1)C2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 20 g (0.100 mol) of 65 and 7.5 g (0.150 mol) of potassium hydroxide in 100 ml of water was mixed with a solution of 10 ml (0.160 mol) of methyl iodide in 100 ml of ether. After addition of 1 g of tetrabutylammonium hydrogen sulphate the mixture was stirred overnight at room temperature. The ether phase was separated and the aqueous phase extracted with 3×100 ml of ether. The combined organic phases were dried over magnesium sulphate. Removal of the solvent in vacuo gave a colorless solid, 66. Yield: 17.0 g (0.089 mol, 89%).
Name
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
7.5 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
catalyst
Reaction Step Two

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